Cas no 61892-69-1 (Pentanamide, 3-methyl-)

• Product Name: Pentanamide, 3-methyl-
• CAS No: 61892-69-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 463636
• PubChem ID: 10176126
• Update Time: 2025-10-29

Pentanamide, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 3-methyl-
• 3-methylpentanamide
• 61892-69-1
• SCHEMBL276778
• 3-methyl-valeramide
• AKOS006338860
• 3-methyl-pentanamide
• EN300-359937
• DTXSID10436376

• Inchi： 1S/C6H13NO/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
• InChI Key： SIMLCFANWCDGAF-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC)N

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Pentanamide, 3-methyl-

Introduction to Pentanamide, 3-methyl- (CAS No. 61892-69-1)

Pentanamide, 3-methyl-, identified by its Chemical Abstracts Service (CAS) number 61892-69-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This amide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the broader category of amides, which are widely recognized for their versatility in biological and chemical systems. The presence of a methyl group at the third carbon position in the pentanamide backbone introduces specific electronic and steric effects that make this molecule of particular interest for synthetic and pharmacological investigations.

The molecular structure of Pentanamide, 3-methyl- can be represented as CH₃CH₂CH(CH₃)CONH₂. This linear chain amide features a relatively simple yet functionalized backbone, which allows for diverse modifications and derivatizations. Such structural characteristics are often exploited in drug design, where modifications at specific positions can influence bioactivity, solubility, and metabolic stability. The compound's solubility profile, typically moderate in polar solvents but poorly soluble in nonpolar media, makes it a candidate for various formulation strategies in pharmaceutical applications.

In recent years, the exploration of novel amide-based compounds has seen substantial growth, driven by their role as key intermediates in the synthesis of bioactive molecules. Pentanamide, 3-methyl- serves as a valuable building block for more complex structures, enabling researchers to explore new chemical spaces. Its utility extends to the development of agrochemicals, where amide derivatives are known for their efficacy as pesticides or herbicides. The compound's stability under various conditions also makes it suitable for industrial applications.

One of the most compelling aspects of Pentanamide, 3-methyl- is its potential in medicinal chemistry. Amides are well-documented for their role as pharmacophores in numerous therapeutic agents. The methyl substituent at the third carbon can influence the compound's interactions with biological targets, such as enzymes or receptors. This modification can fine-tune pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development. Recent studies have highlighted the importance of amide-based molecules in addressing various therapeutic challenges, including inflammation and infectious diseases.

Current research endeavors involving Pentanamide, 3-methyl- focus on its role as a precursor for more complex molecules with enhanced bioactivity. For instance, researchers have been investigating its potential use in designing novel antibiotics by incorporating it into peptidomimetic scaffolds. These peptidomimetics aim to mimic natural peptides while avoiding their drawbacks, such as rapid degradation or immunogenicity. The structural flexibility offered by the amide linkage allows for precise tuning of molecular interactions with bacterial targets.

The synthesis of Pentanamide, 3-methyl- typically involves classical organic reactions such as nucleophilic acyl substitution or reductive amination. Advanced synthetic methodologies have been developed to improve yield and purity, making large-scale production feasible. Techniques like solid-phase synthesis and flow chemistry have been particularly useful in optimizing the preparation process. These advancements not only enhance efficiency but also reduce costs associated with producing pharmaceutical intermediates.

From a computational chemistry perspective, Pentanamide, 3-methyl- has been studied to understand its electronic properties and molecular interactions. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets at the atomic level. Such insights are crucial for rational drug design, allowing chemists to modify the molecule based on predicted binding affinities and selectivity profiles.

The environmental impact of producing and utilizing Pentanamide, 3-methyl- is another area of growing interest. Sustainable chemistry principles emphasize minimizing waste and hazardous byproducts during synthesis. Researchers are exploring green chemistry alternatives that utilize renewable feedstocks or catalytic systems that reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion,Pentanamide, 3-methyl- (CAS No. 61892-69-1) represents a fascinating compound with broad applications across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this molecule，its significance is expected to grow further，contributing to advancements in drug discovery，material science，and beyond.